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Compound of Interest

Compound Name: Trimethylurea

Cat. No.: B1211377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of solid

trimethylurea. The information is presented to support research, scientific analysis, and

consideration of trimethylurea in drug development processes. All quantitative data is

summarized in structured tables for ease of reference, and detailed experimental protocols for

determining these properties are provided.

Introduction to Trimethylurea
Trimethylurea (TMU), with the chemical formula C4H10N2O, is a substituted urea compound.

At room temperature, it exists as a white to off-white crystalline solid.[1] Its molecular structure,

featuring three methyl groups, imparts specific physical and chemical characteristics that are

pertinent to its application in various scientific fields, including as a potential excipient in

pharmaceutical formulations. Understanding its physical properties is crucial for predicting its

behavior in different formulation and manufacturing processes.

Quantitative Physical Properties
The physical properties of solid trimethylurea are summarized in the tables below. These

values have been compiled from various scientific sources and databases.

Table 1: General and Molar Properties of Trimethylurea
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Property Value

Chemical Formula C4H10N2O

Molecular Weight 102.14 g/mol

CAS Number 632-14-4

Appearance White to Off-White Solid/Semi-Solid Mass

IUPAC Name 1,1,3-Trimethylurea

Table 2: Thermal and Density Properties of Trimethylurea

Property Value

Melting Point 74-75 °C

Boiling Point 232.55 °C

Density 1.1900 g/cm³

Table 3: Solubility and Other Physicochemical Properties of Trimethylurea

Property Value

Water Solubility Soluble

Solubility in Organic Solvents Slightly soluble in Chloroform and Methanol

pKa 14.38 ± 0.46 (Predicted)

Refractive Index 1.4386 (estimate)

Sensitivity Hygroscopic

Experimental Protocols for Property Determination
The following sections detail the methodologies for determining the key physical properties of

solid trimethylurea.
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Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which solid trimethylurea transitions to a

liquid state.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer

Procedure:

Sample Preparation: A small amount of trimethylurea is finely ground into a powder using a

mortar and pestle.[2]

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the closed end.

A sample height of 2-3 mm is ideal.[3]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus. The thermometer is inserted into its designated holder.

Heating: The apparatus is turned on, and the heating rate is initially set to be rapid to

approach the expected melting point (approximately 10-15 °C below the literature value).[2]

Observation: As the temperature nears the expected melting point, the heating rate is

reduced to approximately 1-2 °C per minute.[4]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire solid has turned into a clear liquid is

recorded as the completion of melting. The melting point is reported as this range.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1211377?utm_src=pdf-body
https://www.benchchem.com/product/b1211377?utm_src=pdf-body
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Density Determination (Water Displacement Method)
Objective: To determine the density of solid trimethylurea.

Apparatus:

Analytical balance

Graduated cylinder

Beaker

Distilled water

Spatula

Procedure:

Mass Measurement: A known mass of solid trimethylurea is accurately weighed using an

analytical balance.[6]

Initial Volume Measurement: A specific volume of distilled water is added to a graduated

cylinder, and the initial volume (V1) is recorded.[7]

Displacement: The weighed solid trimethylurea is carefully added to the graduated cylinder,

ensuring no water splashes out. The solid must be fully submerged.

Final Volume Measurement: The new volume of the water with the submerged solid (V2) is

recorded.[7]

Calculation: The volume of the solid is calculated as the difference between the final and

initial volumes (V_solid = V2 - V1). The density is then calculated using the formula: Density

= Mass / V_solid.[6]

Solubility Determination (Qualitative)
Objective: To qualitatively assess the solubility of trimethylurea in various solvents.

Apparatus:
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Test tubes and test tube rack

Spatula

Graduated pipettes

Vortex mixer (optional)

Solvents (e.g., water, ethanol, chloroform)

Procedure:

Sample Preparation: A small, measured amount of solid trimethylurea (e.g., 25 mg) is

placed into a clean, dry test tube.[8]

Solvent Addition: A specific volume of the desired solvent (e.g., 0.75 mL) is added to the test

tube.[8]

Mixing: The test tube is securely capped and shaken vigorously for a set period (e.g., 30-60

seconds). A vortex mixer can be used for more consistent mixing.[9]

Observation: The mixture is allowed to stand, and the solubility is observed. The compound

is classified as soluble if it dissolves completely, partially soluble if some solid remains, and

insoluble if the solid does not appear to dissolve.[10]

Repeat: The procedure is repeated with different solvents to build a solubility profile.

Crystal Structure Determination (Single-Crystal X-ray
Diffraction)
Objective: To determine the three-dimensional arrangement of atoms in a single crystal of

trimethylurea.

Apparatus:

Single-crystal X-ray diffractometer

Goniometer head
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Microscope

Cryo-cooling system (optional)

X-ray source (e.g., Mo Kα radiation)

Detector

Procedure:

Crystal Selection and Mounting: A high-quality single crystal of trimethylurea is selected

under a microscope and mounted on a goniometer head using a suitable adhesive or oil.[11]

Centering: The mounted crystal is centered in the X-ray beam of the diffractometer.[12]

Data Collection: The crystal is exposed to a monochromatic X-ray beam. As the crystal is

rotated, the diffracted X-rays are collected by the detector.[12] A complete dataset of

diffraction intensities is collected over a range of crystal orientations.

Data Processing: The collected diffraction data is processed to determine the unit cell

dimensions and the intensities of the reflections.

Structure Solution and Refinement: The processed data is used to solve the crystal structure,

which involves determining the positions of the atoms within the unit cell. The structural

model is then refined to achieve the best fit with the experimental data.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the study and

application of solid trimethylurea.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining physical properties of solid trimethylurea.
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Relevance of Physical Properties in Drug Development

Physical Properties of Trimethylurea
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Caption: Logical relationships of physical properties in drug development.

Conclusion
The physical properties of solid trimethylurea presented in this guide provide essential data

for its potential use in research and development, particularly within the pharmaceutical

industry. The detailed experimental protocols offer a foundation for consistent and accurate

characterization. The interplay between its physical characteristics and the requirements of

drug formulation and manufacturing underscores the importance of such a comprehensive

understanding. As with any chemical substance, appropriate safety precautions should be

taken when handling trimethylurea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1211377?utm_src=pdf-body-img
https://www.benchchem.com/product/b1211377?utm_src=pdf-body
https://www.benchchem.com/product/b1211377?utm_src=pdf-body
https://www.benchchem.com/product/b1211377?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. TRIMETHYLUREA | 632-14-4 [amp.chemicalbook.com]

2. almaaqal.edu.iq [almaaqal.edu.iq]

3. jan.ucc.nau.edu [jan.ucc.nau.edu]

4. Video: Melting Point Determination of Solid Organic Compounds [jove.com]

5. pennwest.edu [pennwest.edu]

6. chemistry-online.com [chemistry-online.com]

7. kbcc.cuny.edu [kbcc.cuny.edu]

8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

9. saltise.ca [saltise.ca]

10. chem.ws [chem.ws]

11. Chemistry Teaching Labs - Single Crystal X-ray Diffraction [chemtl.york.ac.uk]

12. Single-crystal X-ray Diffraction [serc.carleton.edu]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Solid Trimethylurea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211377#physical-properties-of-solid-trimethylurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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